Cas no 62498-74-2 (butyl(3-nitrophenyl)methylamine)

• Product Name: butyl(3-nitrophenyl)methylamine
• CAS No: 62498-74-2
• MF: C₁₁H₁₆N₂O₂
• MW: 208.256942749023
• CID: 1637765
• PubChem ID: 485412
• Update Time: 2025-04-21

butyl(3-nitrophenyl)methylamine Chemical and Physical Properties

Names and Identifiers

• N-(3-nitrobenzyl)butan-1-amine
• Benzenemethanamine, N-butyl-3-nitro-
• butyl(3-nitrophenyl)methylamine
• CHEMBL1626745
• DTXSID80975924
• BUTYL[(3-NITROPHENYL)METHYL]AMINE
• CS-0287237
• EN300-169084
• 62498-74-2
• AKOS000251134
• 60509-56-0
• N-[(3-nitrophenyl)methyl]butan-1-amine

• Inchi： 1S/C11H16N2O2/c1-2-3-7-12-9-10-5-4-6-11(8-10)13(14)15/h4-6,8,12H,2-3,7,9H2,1H3
• InChI Key： LFIUBWLELXVDML-UHFFFAOYSA-N
• SMILES： [O-][N+](C1=CC=CC(=C1)CNCCCC)=O

Computed Properties

• Exact Mass: 208.12128
• Monoisotopic Mass: 208.121177757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 192
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 57.8Ų

Experimental Properties

• PSA: 55.17

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes